Cas no 914637-55-1 (2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid)

2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid structure
914637-55-1 structure
Product Name:2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid
CAS No:914637-55-1
MF:C14H9F3O4S
MW:330.279073476791
MDL:MFCD08692480
CID:2129065
Update Time:2023-08-03

2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Phenylsulphonyl)-5-(trifluoromethyl)benzoic acid
    • 2-BENZENESULFONYL-5-(TRIFLUOROMETHYL)BENZOIC ACID
    • 2-(Phenylsulfonyl)-5-(trifluoromethyl)benzoic acid
    • PC2943
    • BB 0261514
    • 2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid
    • MDL: MFCD08692480
    • Inchi: 1S/C14H9F3O4S/c15-14(16,17)9-6-7-12(11(8-9)13(18)19)22(20,21)10-4-2-1-3-5-10/h1-8H,(H,18,19)
    • InChI Key: KMPMAPHEKVRMEP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C=CC(C(F)(F)F)=CC=1C(=O)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 503
  • Topological Polar Surface Area: 79.8

Experimental Properties

  • Melting Point: 151-153

2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-Benzenesulfonyl-5-(trifluoromethyl)benzoic acid Pricemore >>

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